Cas no 1369472-64-9 (3-(1,2-dimethyl-1H-indol-3-yl)prop-2-en-1-amine)

• Product Name: 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-en-1-amine
• CAS No: 1369472-64-9
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6201603
• PubChem ID: 82282297
• Update Time: 2025-06-13

3-(1,2-dimethyl-1H-indol-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-en-1-amine
• EN300-1856280
• 1369472-64-9

• Inchi： 1S/C13H16N2/c1-10-11(7-5-9-14)12-6-3-4-8-13(12)15(10)2/h3-8H,9,14H2,1-2H3/b7-5+
• InChI Key： IPGMYYWWKANITQ-FNORWQNLSA-N
• SMILES： N1(C)C(C)=C(/C=C/CN)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31Ų

Additional information on 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-en-1-amine

Comprehensive Overview of 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-en-1-amine (CAS No. 1369472-64-9)

The compound 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-en-1-amine (CAS No. 1369472-64-9) is a structurally unique indole derivative that has garnered significant attention in pharmaceutical and biochemical research. With its indole core and propenylamine side chain, this molecule exhibits potential applications in drug discovery, particularly in targeting neurological pathways and receptor modulation. Its molecular formula and synthetic versatility make it a subject of interest for researchers exploring novel bioactive compounds.

Recent studies highlight the growing demand for indole-based scaffolds due to their prevalence in natural products and FDA-approved drugs. The 1,2-dimethyl substitution on the indole ring enhances metabolic stability, a critical factor in drug design optimization. Users frequently search for terms like "indole derivatives in medicine" or "CAS 1369472-64-9 applications," reflecting curiosity about its therapeutic potential. Computational models suggest this compound may interact with serotonin receptors, aligning with trends in neuropharmacology research.

The synthesis of 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-en-1-amine typically involves Pd-catalyzed cross-coupling or condensation reactions, methods widely discussed in organic chemistry forums. Analytical techniques such as HPLC purification and NMR characterization ensure high purity, addressing common queries about "how to validate indole compound purity." Its logP value and hydrogen bonding capacity also make it relevant to discussions on blood-brain barrier permeability—a hot topic in CNS drug development.

From an industrial perspective, scalability challenges for N-heterocyclic compounds like this one often surface in patent literature. Innovations in green chemistry have spurred interest in eco-friendly synthesis routes, resonating with searches for "environmentally benign indole production." Additionally, its potential as a fluorescence probe precursor connects to trending research in diagnostic imaging.

In conclusion, 3-(1,2-dimethyl-1H-indol-3-yl)prop-2-en-1-amine represents a multifaceted compound bridging medicinal chemistry and material science. Its CAS registry number (1369472-64-9) serves as a key identifier for researchers investigating structure-activity relationships or intellectual property landscapes. As AI-driven molecular docking studies advance, this compound’s role in precision medicine may further expand.